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Compound of Interest

Methyl 3-(benzyloxy)-5-
Compound Name:
hydroxybenzoate

Cat. No.: B041502

An In-depth Technical Guide to Methyl 3-
(benzyloxy)-5-hydroxybenzoate

This technical guide provides a comprehensive overview of the chemical structure, properties,
and potential applications of Methyl 3-(benzyloxy)-5-hydroxybenzoate, a benzoate ester with
potential relevance in pharmaceutical and chemical research. This document is intended for
researchers, scientists, and professionals in drug development seeking detailed information on
this compound.

Chemical Structure and Properties

Methyl 3-(benzyloxy)-5-hydroxybenzoate is an organic compound with a molecular structure
featuring a benzene ring substituted with a methoxycarbony! group, a hydroxyl group, and a
benzyloxy group.

Chemical Structure:

Table 1: Chemical and Physical Properties of Methyl 3-(benzyloxy)-5-hydroxybenzoate and
Related Compounds
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Value for Methyl 3-
Value for Related

Property (benzyloxy)-5-
Compounds
hydroxybenzoate
Molecular Formula C15H1404[1]
Molecular Weight 258.28 g/mol [1]
methyl 3-(benzyloxy)-5-
IUPAC Name ¥13{ yioxy)
hydroxybenzoate[1]
CAS Number 54915-31-0[1]
_ _ _ 70-72 °C (for Methyl 3-
Melting Point Not available
hydroxybenzoate)[2]
N ) ) 280-281 °C at 709 mmHg (for
Boiling Point Not available
Methyl 3-hydroxybenzoate)[2]
Soluble in chloroform, dimethyl
N ) sulfoxide, ethanol, and
Solubility Not available

methanol (for Methyl 3-

hydroxybenzoate)

Note: Experimental data for the melting point, boiling point, and solubility of Methyl 3-
(benzyloxy)-5-hydroxybenzoate are not readily available in the reviewed literature. The data
for the related compound, Methyl 3-hydroxybenzoate, is provided for reference.

Synthesis

A detailed experimental protocol for the synthesis of Methyl 3-(benzyloxy)-5-
hydroxybenzoate is not explicitly available in the scientific literature. However, a plausible
synthetic route can be adapted from the synthesis of structurally similar compounds, such as 3-
(propargyloxy)-5-benzyloxy-benzoic acid methyl ester. The key step would involve the selective
benzylation of one of the hydroxyl groups of a dihydroxybenzoate precursor.

Hypothetical Synthetic Workflow:
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Caption: Hypothetical synthesis of Methyl 3-(benzyloxy)-5-hydroxybenzoate.

Detailed Experimental Protocol (Adapted from a related synthesis):

This protocol is adapted from the synthesis of a similar compound and should be optimized for

the synthesis of Methyl 3-(benzyloxy)-5-hydroxybenzoate.

Materials:

¢ Methyl 3,5-dihydroxybenzoate

e Benzyl bromide

o Potassium carbonate (anhydrous)
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N,N-Dimethylformamide (DMF, anhydrous)

Ethyl acetate

Hexane

Brine (saturated aqueous sodium chloride solution)

Anhydrous sodium sulfate

Procedure:

To a solution of Methyl 3,5-dihydroxybenzoate in anhydrous DMF, add anhydrous potassium
carbonate.

Stir the suspension at room temperature under an inert atmosphere (e.g., nitrogen or argon).
Add benzyl bromide dropwise to the reaction mixture.
Heat the reaction mixture and monitor the progress by thin-layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature and filter to remove
inorganic salts.

Concentrate the filtrate under reduced pressure to remove the solvent.
Dissolve the residue in ethyl acetate and wash sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., a gradient of hexane and ethyl acetate) to obtain pure Methyl 3-(benzyloxy)-5-
hydroxybenzoate.

Potential Applications in Drug Development
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While specific biological activities of Methyl 3-(benzyloxy)-5-hydroxybenzoate are not
extensively documented, its structural motifs suggest potential areas of interest for drug
discovery and development. Derivatives of hydroxybenzoic acid are known to exhibit a range of
biological activities, including antioxidant and antimicrobial properties.

The presence of the benzyloxy group increases the lipophilicity of the molecule compared to its
dihydroxy precursor, which may influence its pharmacokinetic properties, such as cell
membrane permeability and bioavailability.

Potential Logical Pathway for Investigation:
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Caption: A logical workflow for investigating the therapeutic potential.

Conclusion
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Methyl 3-(benzyloxy)-5-hydroxybenzoate is a chemical compound with a well-defined
structure. While specific experimental data on its physical properties and biological activities
are currently limited in the public domain, its structural similarity to other biologically active
benzoate derivatives suggests it may be a valuable intermediate for the synthesis of more
complex molecules in the field of pharmaceutical research. Further investigation is warranted to
fully characterize its physicochemical properties, develop optimized synthetic protocols, and
explore its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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